Cas no 4241-59-2 ((2S)-2-Amino-4-(methylsulfinyl)butanoic acid)

(2S)-2-Amino-4-(methylsulfinyl)butanoic acid structure
4241-59-2 structure
Product Name:(2S)-2-Amino-4-(methylsulfinyl)butanoic acid
CAS No:4241-59-2
MF:C5H11NO3S
MW:165.210740327835
CID:1040928
PubChem ID:847
Update Time:2025-04-20

(2S)-2-Amino-4-(methylsulfinyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-Amino-4-(methylsulfinyl)butanoic acid
    • METHIONINE, FCC
    • AKOS002981911
    • 2-Amino-4-(methylsulphinyl)butyric acid
    • M-3220
    • NS00015440
    • (2S)-2-amino-4-[(R)-methylsulfinyl]butanoate
    • Butanoic acid, 2-amino-4-(methylsulfinyl)-, (+/-)-
    • EN300-366718
    • BS-42288
    • AKOS022145012
    • DB-048189
    • SCHEMBL995666
    • 454-41-1
    • NS00080388
    • BUTYRIC ACID, .ALPHA.-AMINO-.GAMMA.-(METHYLSULFINYL)-
    • MFCD00002620
    • DL-Methionine sulfoxide
    • H-DL-Met(O)-OH
    • 2-Amino-4-(methylsulfinyl)butanoic acid #
    • 2-Amino-4-(methylsulfinyl)butanoic acid
    • Methioninesulfoxide; 98%
    • Uethionine, S-oxide
    • DL-Methionine sulfoxide, >=99.0% (NT)
    • F05E9FBE-3980-4BE7-99D1-D9A465F9ABBE
    • bmse000397
    • BUTYRIC ACID, 2-AMINO-4-(METHYLSULFINYL)-
    • A821216
    • DTXSID60866947
    • DB-230288
    • D91281
    • (1)-2-Amino-4-(methylsulphinyl)butyric acid
    • SQ 2292
    • (2S)-2-amino-4-methylsulfinyl-butanoic acid
    • NSC3084
    • NSC 3084
    • BRN 1723794
    • UNII-O74B4F6OYL
    • 2-Amino-4-(methylsulfinyl)butyric acid
    • AKOS003237046
    • M0101
    • HY-W010104A
    • Butanoic acid, 2-amino-4-(methylsulfinyl)-, (.+/-.)-
    • A868394
    • dl-methioninesulfoxide
    • L-methionine-S-sulfoxide
    • Methionine S-oxide
    • NCGC00142606-01
    • Butanoic acid, 2-amino-4-(methylsulfinyl)-
    • NSC-3084
    • 2-amino-4-methanesulfinylbutanoic acid
    • CS-0059319
    • 2-amino-4-methylsulfinyl-butanoic acid
    • O74B4F6OYL
    • methioninsulfoxid
    • J-520417
    • 2-Amino-4-(methanesulfinyl)butanoic acid
    • EINECS 207-225-5
    • EINECS 263-700-7
    • 4241-59-2
    • methionine sulfoxide
    • Methionine, S-oxide
    • Q6823656
    • AI3-26385
    • 62697-73-8
    • 2-amino-4-methylsulfinylbutanoic acid
    • CHEBI:49033
    • L-METHIONINE_SULFOXIDE
    • methionine sulfoxide, dl-
    • Inchi: 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
    • InChI Key: QEFRNWWLZKMPFJ-UHFFFAOYSA-N
    • SMILES: S(C)(CCC(C(=O)O)N)=O

Computed Properties

  • Exact Mass: 165.04596439g/mol
  • Monoisotopic Mass: 165.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 99.6Ų

Experimental Properties

  • Melting Point: ~240 °C (dec.)

(2S)-2-Amino-4-(methylsulfinyl)butanoic acid Security Information

  • WGK Germany:3
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